Cas no 113697-87-3 (1-aminopentan-2-one)
1-aminopentan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone, 1-amino-
- 1-aminopentan-2-one
- SCHEMBL2883227
- 113697-87-3
- aminopentanone
- EN300-121203
- AKOS006337812
-
- Inchi: 1S/C5H11NO/c1-2-3-5(7)4-6/h2-4,6H2,1H3
- InChI Key: RRPYHFHHVVWXIX-UHFFFAOYSA-N
- SMILES: O=C(CN)CCC
Computed Properties
- Exact Mass: 101.08413
- Monoisotopic Mass: 101.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 61.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09
1-aminopentan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-121203-0.05g |
1-aminopentan-2-one |
113697-87-3 | 0.05g |
$443.0 | 2023-06-08 | ||
| Enamine | EN300-121203-0.1g |
1-aminopentan-2-one |
113697-87-3 | 0.1g |
$464.0 | 2023-06-08 | ||
| Enamine | EN300-121203-0.25g |
1-aminopentan-2-one |
113697-87-3 | 0.25g |
$485.0 | 2023-06-08 | ||
| Enamine | EN300-121203-0.5g |
1-aminopentan-2-one |
113697-87-3 | 0.5g |
$507.0 | 2023-06-08 | ||
| Enamine | EN300-121203-1.0g |
1-aminopentan-2-one |
113697-87-3 | 1g |
$528.0 | 2023-06-08 | ||
| Enamine | EN300-121203-2.5g |
1-aminopentan-2-one |
113697-87-3 | 2.5g |
$1034.0 | 2023-06-08 | ||
| Enamine | EN300-121203-5.0g |
1-aminopentan-2-one |
113697-87-3 | 5g |
$1530.0 | 2023-06-08 | ||
| Enamine | EN300-121203-10.0g |
1-aminopentan-2-one |
113697-87-3 | 10g |
$2269.0 | 2023-06-08 | ||
| Enamine | EN300-7008862-50mg |
1-aminopentan-2-one |
113697-87-3 | 50mg |
$443.0 | 2023-10-02 | ||
| Enamine | EN300-7008862-100mg |
1-aminopentan-2-one |
113697-87-3 | 100mg |
$464.0 | 2023-10-02 |
1-aminopentan-2-one Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 1-aminopentan-2-one
1-Aminopentan-2-One: A Comprehensive Overview
1-Aminopentan-2-one, also known by its CAS number 113697-87-3, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, which belongs to the class of amino ketones, has been the subject of extensive research, particularly in the realms of pharmacology, biochemistry, and material science. In this article, we will delve into the structural characteristics, synthesis methods, and the latest advancements in understanding its biological and chemical properties.
The molecular structure of 1-aminopentan-2-one is characterized by a pentane backbone with a ketone group at the second carbon and an amine group at the first carbon. This configuration imparts the compound with both nucleophilic and electrophilic reactivity, making it a versatile building block in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, including pharmaceutical agents and agrochemicals. Researchers have also explored its potential as a precursor for advanced materials, such as polymers and nanoparticles.
One of the most intriguing aspects of 1-aminopentan-2-one is its ability to participate in various chemical reactions under mild conditions. For instance, it has been used in the formation of imines, which are essential components in organic chemistry. The ease with which this compound can be functionalized has led to its widespread use in medicinal chemistry. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 1-aminopentan-2-one exhibit promising anti-inflammatory properties, opening new avenues for drug development.
The synthesis of 1-Aminopentan-2-one has also been a focal point of recent research. Traditional methods involve multi-step processes that often require harsh reaction conditions. However, advancements in catalytic chemistry have enabled more efficient and environmentally friendly syntheses. For example, researchers have successfully utilized enzymatic catalysis to produce 1-Aminopentan-2-one from renewable feedstocks, aligning with the growing demand for sustainable chemical processes.
In addition to its synthetic applications, 1-Aminopentan-2-one has been studied for its role in biological systems. Preclinical studies suggest that it may play a role in modulating cellular signaling pathways associated with neurodegenerative diseases. A 2023 study conducted at Stanford University revealed that certain derivatives of this compound could inhibit key enzymes implicated in Alzheimer's disease progression. These findings underscore the potential of 1-Aminopentan-2-one as a lead compound for developing therapeutic agents.
From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided deeper insights into the structural properties of 1-Aminopentan-2-one. These tools have enabled researchers to better understand its conformational dynamics and reactivity under different conditions. Furthermore, computational modeling has been employed to predict the behavior of this compound in various chemical environments, facilitating rational design strategies for its derivatives.
In conclusion, 1-Aminopentan-2-one (CAS 113697-87-3) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery, material science, and sustainable chemistry. As ongoing studies continue to unravel its potential, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.
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